1-[4-(4-ethoxyphenoxy)butoxy]-2-fluorobenzene

• IUPAC Name: 1-ethoxy-4-[4-(2-fluorophenoxy)butoxy]benzene
• InChI: InChI=1S/C18H21FO3/c1-2-20-15-9-11-16(12-10-15)21-13-5-6-14-22-18-8-4-3-7-17(18)19/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key: JKHWSMJOIQSEHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCCOC2=CC=CC=C2F
• Molecular Formula: C18H21FO3
• Molecular Weight: 304.4 g/mol

Description

The description of an organic compound usually includes its molecular formula, structure, and functional groups. The compound you mentioned appears to contain ether and fluoro functional groups.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, with each step typically involving reactants, reagents, and conditions. The synthesis of complex organic compounds often involves multiple steps, each requiring careful optimization.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in a molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound undergoes can tell us a lot about its chemical properties.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can provide valuable information about how the compound behaves under different conditions.

Scientific Research Applications

Organic Synthesis

“1-[4-(4-ethoxyphenoxy)butoxy]-2-fluorobenzene” can be used in organic synthesis. , indicating its use in the synthesis of other organic compounds.

Reactions at the Benzylic Position

. . The benzylic position is the carbon atom next to the aromatic ring, which in this case is the fluorobenzene part of the molecule.

Antimicrobial Activity

. While “1-[4-(4-ethoxyphenoxy)butoxy]-2-fluorobenzene” itself may not have been tested, it’s possible that it could exhibit similar antimicrobial activity.

Toxicity Studies

. These studies are important for understanding the safety of these compounds, especially if they are to be used in medical or biological applications.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound safely. This information can often be found in the compound’s Material Safety Data Sheet.